Cas no 1500591-89-8 (4-chloro-2-(cyclopropylmethyl)thieno2,3-dpyrimidine)

• Product Name: 4-chloro-2-(cyclopropylmethyl)thieno2,3-dpyrimidine
• CAS No: 1500591-89-8
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• CID: 5714990
• PubChem ID: 80484327
• Update Time: 2025-08-03

4-chloro-2-(cyclopropylmethyl)thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1500591-89-8
• EN300-1267772
• AKOS019048172
• 4-CHLORO-2-(CYCLOPROPYLMETHYL)THIENO[2,3-D]PYRIMIDINE
• Thieno[2,3-d]pyrimidine, 4-chloro-2-(cyclopropylmethyl)-
• 4-chloro-2-(cyclopropylmethyl)thieno2,3-dpyrimidine

• Inchi： 1S/C10H9ClN2S/c11-9-7-3-4-14-10(7)13-8(12-9)5-6-1-2-6/h3-4,6H,1-2,5H2
• InChI Key： BFOCUPRZKPRIOM-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CSC2=NC(CC2CC2)=N1

Computed Properties

• Exact Mass: 224.0174972g/mol
• Monoisotopic Mass: 224.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• pka: 0.86±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-chloro-2-(cyclopropylmethyl)thieno2,3-dpyrimidine

Introduction to 4-Chloro-2-(Cyclopropylmethyl)thieno[2,3-d]pyrimidine (CAS No. 1500591-89-8)

4-Chloro-2-(cyclopropylmethyl)thieno[2,3-d]pyrimidine (CAS No. 1500591-89-8) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyrimidine core and a cyclopropylmethyl substituent. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The thienopyrimidine scaffold is a well-known motif in medicinal chemistry due to its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The introduction of the cyclopropylmethyl group further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Recent studies have highlighted the importance of these structural modifications in improving the pharmacokinetic profiles of drug candidates.

In terms of its chemical structure, 4-Chloro-2-(cyclopropylmethyl)thieno[2,3-d]pyrimidine consists of a thienopyrimidine ring system with a chlorine atom at the 4-position and a cyclopropylmethyl group at the 2-position. The thienopyrimidine ring system is known for its ability to form hydrogen bonds and π-π interactions with biological targets, which can enhance its binding affinity and selectivity. The cyclopropylmethyl substituent adds steric bulk and hydrophobicity, which can influence the compound's solubility and permeability across cell membranes.

Recent research has focused on the potential therapeutic applications of 4-Chloro-2-(cyclopropylmethyl)thieno[2,3-d]pyrimidine. Studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and hepatitis C virus (HCV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes or processes. This makes it a valuable lead compound for the development of new antiviral agents.

In addition to its antiviral properties, 4-Chloro-2-(cyclopropylmethyl)thieno[2,3-d]pyrimidine has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, such as inducing apoptosis, inhibiting angiogenesis, and modulating cell cycle progression. These findings suggest that 4-Chloro-2-(cyclopropylmethyl)thieno[2,3-d]pyrimidine could be a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 4-Chloro-2-(cyclopropylmethyl)thieno[2,3-d]pyrimidine have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it shows low toxicity in preclinical models, indicating a favorable safety profile.

To further explore the potential of 4-Chloro-2-(cyclopropylmethyl)thieno[2,3-d]pyrimidine, ongoing research is focusing on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions with target proteins. These studies aim to identify key structural features that can be modified to improve the compound's therapeutic index.

In conclusion, 4-Chloro-2-(cyclopropylmethyl)thieno[2,3-d]pyrimidine (CAS No. 1500591-89-8) is a promising heterocyclic compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further development in various therapeutic areas, including antiviral and anticancer applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.